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Compound of Interest

Compound Name: 2-Bromo-3'-chloropropiophenone

Cat. No.: B015139

An In-depth Technical Guide to 2-Bromo-3'-chloropropiophenone for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-3'-
chloropropiophenone, a key intermediate in organic and pharmaceutical synthesis. The
document details its chemical structure, physicochemical properties, synthesis protocols, and
its role in the development of therapeutic agents.

Chemical Structure and Identification

2-Bromo-3'-chloropropiophenone, with the IUPAC name 2-bromo-1-(3-chlorophenyl)propan-
1-one, is a halogenated aromatic ketone.[1][2] Its structure consists of a propiophenone core
with a bromine atom at the alpha position of the ethyl chain and a chlorine atom at the meta (3)
position of the phenyl ring.[1] This substitution pattern enhances its reactivity, making it a
versatile building block in organic synthesis.[3]

The chemical structure can be represented by the SMILES notation:
CC(Br)C(=0)C1=CC(Cl)=CC=C1.[2]

Physicochemical and Pharmacokinetic Properties

2-Bromo-3'-chloropropiophenone is typically a colorless to pale yellow liquid or a white to off-
white crystalline powder.[2][3][4] It is soluble in various organic solvents such as acetonitrile,
chloroform, dichloromethane, and ethyl acetate.[1][3][5][6][7][8]
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A summary of its key properties is presented in the table below.

Property Value Source
CAS Number 34911-51-8 [L][2][4116][81[e][10]
Molecular Formula C9H8BrCIO [LI215]618eILo11]12]13]
Molecular Weight 247.52 g/mol [21[415161181110]11.2]
2-bromo-1-(3-
IUPAC Name [L][2][5][10][14]
chlorophenyl)propan-1-one
a-Bromo-3-
chloropropiophenone, 2-
Synonyms Bromo-1-(3-chlorophenyl)-1- [2][3]
propanone, Bupropion Related
Compound G
Colorless to pale yellow liquid
Appearance or yellow to brown colored [21[31[41[12]
liquid
. ) 148-148.5 °C at 9 Torr; 295 °C
Boiling Point [21[6181[9]
at 760 mmHg
Density 1.518 - 1.532 g/cm3 2151618191121
Refractive Index 1.577 [5]61[7118]
Flash Point 132.2 °C [12]
Soluble in acetonitrile,
Solubility chloroform, dichloromethane, [L1[315116118]
and ethyl acetate
Refrigerator, under inert
Storage [31[41[61[71[8]

atmosphere

Synthesis of 2-Bromo-3'-chloropropiophenone
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The primary synthetic route to 2-Bromo-3'-chloropropiophenone is through the a-bromination
of 3'-chloropropiophenone.[1][2] This electrophilic substitution reaction can be carried out using
various brominating agents, with molecular bromine (Brz) and N-bromosuccinimide (NBS)
being the most common.[1][3] The reaction is typically performed in a suitable solvent such as
acetic acid or dichloromethane.[1][2]

A logical workflow for the synthesis is depicted below.

Synthesis Workflow for 2-Bromo-3'-chloropropiophenone

Starting Materials

[ Solvent (e.g., Dichloromethane, Acetic Acid) j

Purification

Reaction Final Product
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[ Brominating Agent (.g., Brz, NBS) ] L(E-g.. Recrystallization, Chromatography)J 2-Bromo-3'-chloropropiophenone
3'-Chloropropiophenone
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Synthesis Workflow

Experimental Protocol: a-Bromination of 3'-
Chloropropiophenone

This protocol describes the synthesis of 2-Bromo-3'-chloropropiophenone via the
bromination of 3'-chloropropiophenone using molecular bromine.

Materials:
e 3'-Chloropropiophenone

e Molecular Bromine (Brz)
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e Dichloromethane (DCM) or Acetic Acid

¢ Anhydrous Aluminum Chloride (AICI3) (optional, as catalyst)
e Sodium bicarbonate solution (for work-up)

e Anhydrous sodium sulfate or magnesium sulfate (for drying)
e Round-bottom flask

e Magnetic stirrer

e Dropping funnel

* Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 3'-chloropropiophenone in dichloromethane. If using a catalyst, add a small
amount of anhydrous aluminum chloride (0.1-0.2 equivalents).[2] Cool the mixture in an ice
bath to 0-5 °C.[1][2]

» Addition of Bromine: Slowly add a stoichiometric equivalent of molecular bromine, dissolved
in a small amount of dichloromethane, to the cooled solution via the dropping funnel over a
period of 30-60 minutes.[2] Maintain the temperature between 0-5 °C during the addition to
minimize side reactions such as di-bromination.[1][2]

o Reaction Monitoring: After the addition is complete, allow the reaction to stir at room
temperature for 1-2 hours.[2] The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Work-up: Once the reaction is complete, quench the reaction by slowly adding a saturated
solution of sodium bicarbonate to neutralize any remaining acid. Transfer the mixture to a
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separatory funnel.

o Extraction and Drying: Separate the organic layer. Wash the organic layer sequentially with
water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

« Purification: Filter to remove the drying agent and concentrate the organic layer under
reduced pressure using a rotary evaporator. The crude product can be further purified by
recrystallization or column chromatography to yield pure 2-Bromo-3'-
chloropropiophenone.

Applications in Drug Development

2-Bromo-3'-chloropropiophenone is a crucial intermediate in the synthesis of various
pharmaceutical compounds, most notably the antidepressant bupropion.[2][8] It serves as a
precursor in the multi-step synthesis of bupropion and other related psychoactive molecules.[8]
Its role as an impurity in bupropion hydrochloride is also noted, with the United States
Pharmacopeia (USP) setting a limit of no more than 0.1%.[8]

The relationship of 2-Bromo-3'-chloropropiophenone as a key intermediate is illustrated
below.

Role of 2-Bromo-3'-chloropropiophenone in Synthesis

[ 3'-Chloropropiophenone j

0-Bromination

2-Bromo-3'-chloropropiophenone
(Key Intermediate)

Further Synthetic Steps Various Organic Reactions

Bupropion & Other Other Organic

Pharmaceutical Actives Compounds
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Intermediate in Pharmaceutical Synthesis

Safety and Handling

2-Bromo-3'-chloropropiophenone is considered a hazardous chemical.[3] It is irritating to the
eyes, respiratory system, and skin.[8][15] Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
All work should be conducted in a well-ventilated fume hood. Store the compound in a cool, dry
place, preferably in a refrigerator under an inert atmosphere.[3][4][5][6][7][8]

Conclusion

2-Bromo-3'-chloropropiophenone is a valuable and versatile intermediate in organic and
medicinal chemistry. Its well-defined synthesis and reactive nature make it an essential building
block for the creation of complex molecules, including important pharmaceuticals. A thorough
understanding of its properties, synthesis, and handling is crucial for researchers and
professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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